(6α,11β,16α,17α)-(6’α,11’β,16’α,17’α)-17,17’-(Trithiodicarbonyl)bis[6,9-difluoro-11-hydroxy-16-methy
(6α,11β,16α,17α)-(6’α,11’β,16’α,17’α)-17,17’-(Trithiodicarbonyl)bis[6,9-difluoro-11-hydroxy-16-methy
Brand Name:
Vulcanchem
CAS No.:
960071-64-1
VCID:
VC0122148
InChI:
InChI=1S/C48H58F4O10S3/c1-9-37(57)61-47(23(3)15-27-29-19-33(49)31-17-25(53)11-13-41(31,5)45(29,51)35(55)21-43(27,47)7)39(59)63-65-64-40(60)48(62-38(58)10-2)24(4)16-28-30-20-34(50)32-18-26(54)12-14-42(32,6)46(30,52)36(56)22-44(28,48)8/h11-14,17-18,23-24,27-30,33-36,55-56H,9-10,15-16,19-22H2,1-8H3/t23-,24-,27+,28+,29+,30+,33+,34+,35+,36+,41+,42+,43+,44+,45+,46+,47+,48+/m1/s1
SMILES:
CCC(=O)OC1(C(CC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)C)C(=O)SSSC(=O)C5(C(CC6C5(CC(C7(C6CC(C8=CC(=O)C=CC87C)F)F)O)C)C)OC(=O)CC
Molecular Formula:
C₄₈H₅₈F₄O₁₀S₃
Molecular Weight:
967.16
(6α,11β,16α,17α)-(6’α,11’β,16’α,17’α)-17,17’-(Trithiodicarbonyl)bis[6,9-difluoro-11-hydroxy-16-methy
CAS No.: 960071-64-1
Reference Standards
VCID: VC0122148
Molecular Formula: C₄₈H₅₈F₄O₁₀S₃
Molecular Weight: 967.16
| CAS No. | 960071-64-1 |
|---|---|
| Product Name | (6α,11β,16α,17α)-(6’α,11’β,16’α,17’α)-17,17’-(Trithiodicarbonyl)bis[6,9-difluoro-11-hydroxy-16-methy |
| Molecular Formula | C₄₈H₅₈F₄O₁₀S₃ |
| Molecular Weight | 967.16 |
| IUPAC Name | [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-17-[[(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-propanoyloxy-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carbonyl]trisulfanyl]carbonyl-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate |
| Standard InChI | InChI=1S/C48H58F4O10S3/c1-9-37(57)61-47(23(3)15-27-29-19-33(49)31-17-25(53)11-13-41(31,5)45(29,51)35(55)21-43(27,47)7)39(59)63-65-64-40(60)48(62-38(58)10-2)24(4)16-28-30-20-34(50)32-18-26(54)12-14-42(32,6)46(30,52)36(56)22-44(28,48)8/h11-14,17-18,23-24,27-30,33-36,55-56H,9-10,15-16,19-22H2,1-8H3/t23-,24-,27+,28+,29+,30+,33+,34+,35+,36+,41+,42+,43+,44+,45+,46+,47+,48+/m1/s1 |
| SMILES | CCC(=O)OC1(C(CC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)C)C(=O)SSSC(=O)C5(C(CC6C5(CC(C7(C6CC(C8=CC(=O)C=CC87C)F)F)O)C)C)OC(=O)CC |
| Synonyms | Fluticasone Impurity |
| PubChem Compound | 91617795 |
| Last Modified | Nov 14 2021 |
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